Cas no 139883-82-2 (L-Glutamic acid,ammonium salt, hydrate (1:1:1))

• Product Name: L-Glutamic acid,ammonium salt, hydrate (1:1:1)
• CAS No: 139883-82-2
• MF: C₅H₁₄N₂O₅
• MW: 182.175061702728
• CID: 139991
• PubChem ID: 154523
• Update Time: 2025-04-19

L-Glutamic acid,ammonium salt, hydrate (1:1:1) Chemical and Physical Properties

Names and Identifiers

• L-Glutamic acid,ammonium salt, hydrate (1:1:1)
• ammonium 5-oxido-5-oxo-L-norvaline hydrate (1:1:1)
• CCRIS 4214
• Glutamic acid, monoammonium salt, monohydrate, L-
• L-Glutamic acid, monoammonium salt, monohydrate
• Monoammonium glutamate monohydrate
• azanium;(4S)-4-amino-5-hydroxy-5-oxopentanoate;hydrate
• 78J36W2R40
• Monoammonium L-glutamate monohydrate
• UNII-78J36W2R40
• 139883-82-2

• Inchi： 1S/C5H9NO4.H3N.H2O/c6-3(5(9)10)1-2-4(7)8;;/h3H,1-2,6H2,(H,7,8)(H,9,10);1H3;1H2/t3-;;/m0../s1
• InChI Key： ZMCBEVWKPOJRPQ-QTNFYWBSSA-N
• SMILES： OC([C@H](CCC(=O)[O-])N)=O.O.[NH4+]

Computed Properties

• Exact Mass: 182.09032
• Monoisotopic Mass: 182.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: g/cm3
• Boiling Point: 333.8°Cat760mmHg
• Flash Point: 155.7°C
• PSA: 171.45

L-Glutamic acid,ammonium salt, hydrate (1:1:1) Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).